![molecular formula C23H23NO3 B3941667 4'-methoxy-N-[2-(4-methylphenoxy)ethyl]-3-biphenylcarboxamide](/img/structure/B3941667.png)
4'-methoxy-N-[2-(4-methylphenoxy)ethyl]-3-biphenylcarboxamide
Overview
Description
4'-methoxy-N-[2-(4-methylphenoxy)ethyl]-3-biphenylcarboxamide, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGlu5). It is a potent and specific inhibitor of mGlu5, which plays a crucial role in the regulation of synaptic plasticity, learning, and memory. MPEP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
4'-methoxy-N-[2-(4-methylphenoxy)ethyl]-3-biphenylcarboxamide acts as a negative allosteric modulator of mGlu5, which means that it binds to a site on the receptor that is distinct from the glutamate binding site and reduces the receptor's activity. By inhibiting mGlu5, this compound can modulate the release of various neurotransmitters and affect synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including reducing anxiety-like behavior in rodents, decreasing cocaine self-administration in rats, and improving cognitive function in mice. It has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in the regulation of mood, cognition, and reward.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4'-methoxy-N-[2-(4-methylphenoxy)ethyl]-3-biphenylcarboxamide in lab experiments is its high specificity and potency for mGlu5, which allows for precise modulation of the receptor's activity. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 4'-methoxy-N-[2-(4-methylphenoxy)ethyl]-3-biphenylcarboxamide, including:
1. Investigating its potential therapeutic applications in various neurological and psychiatric disorders, such as anxiety, depression, schizophrenia, and drug addiction.
2. Studying its effects on synaptic plasticity, learning, and memory, and exploring its potential as a cognitive enhancer.
3. Developing new analogs of this compound that have improved solubility and pharmacokinetic properties.
4. Investigating the role of mGlu5 in various neurological and psychiatric disorders using this compound as a tool to modulate the receptor's activity.
5. Exploring the potential of this compound as a research tool for studying the role of mGlu5 in various physiological and pathological processes.
Scientific Research Applications
4'-methoxy-N-[2-(4-methylphenoxy)ethyl]-3-biphenylcarboxamide has been widely used in scientific research to study the role of mGlu5 in various neurological and psychiatric disorders, including anxiety, depression, schizophrenia, and drug addiction. It has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in the regulation of mood, cognition, and reward.
properties
IUPAC Name |
3-(4-methoxyphenyl)-N-[2-(4-methylphenoxy)ethyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO3/c1-17-6-10-22(11-7-17)27-15-14-24-23(25)20-5-3-4-19(16-20)18-8-12-21(26-2)13-9-18/h3-13,16H,14-15H2,1-2H3,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBCSGPUJNQOWQP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCNC(=O)C2=CC=CC(=C2)C3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.